2-Amino-2-(4-methoxyphenyl)acetamide hydrochloride

• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• SMILES: COC1=CC=C(C=C1)C(C(=O)N)N.Cl
• InChI: InChI=1S/C9H12N2O2.ClH/c1-13-7-4-2-6(3-5-7)8(10)9(11)12;/h2-5,8H,10H2,1H3,(H2,11,12);1H
• InChIKey: IFZNMRLLOHWXFK-UHFFFAOYSA-N

2-Amino-2-(4-methoxyphenyl)acetamide Hydrochloride – Core Scaffold for CNS Research

2-Amino-2-(4-methoxyphenyl)acetamide hydrochloride (CAS 5550-46-9) is a phenylglycinamide derivative supplied as a racemic mixture or chiral-resolved (R/S) enantiomers [1]. Characterized by a 4-methoxy substituent on the phenyl ring and a primary acetamide group, its free base has a molecular formula of C9H12N2O2 and a calculated logP of 1.58, indicating moderate lipophilicity [2]. This compound is a critical intermediate in the industrial synthesis of venlafaxine, a marketed SNRI antidepressant, and serves as a versatile scaffold in drug discovery programs targeting conditions such as epilepsy, pain, and autoimmune disorders [3][4].

Intermediate

Key intermediate in patented venlafaxine synthesis for process chemistry and impurity profiling.

Scaffold

Core phenylglycinamide scaffold for CNS drug discovery; reported class-level anticonvulsant and GPCR activity.

Formulation

Hydrochloride salt form supports aqueous solubility for DMSO-free in vitro assay workflows.

• [1] PubChem. (2024). Compound Summary for CID 14569004, 2-Amino-2-(4-methoxyphenyl)acetamide hydrochloride. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/14569004 View Source
• [2] Molbase. (n.d.). (2R)-2-amino-2-(4-methoxyphenyl)acetamide - Physicochemical Properties. Retrieved from https://qiye.molbase.cn/d1700/82940-218219 View Source
• [3] Rathod, D. M., et al. (2003). U.S. Patent No. US6756502B2. Intermediate and processes for its preparation and conversion into a pharmacologically-active agent. Washington, DC: U.S. Patent and Trademark Office. View Source
• [4] Jakubiec, M., Abram, M., Zagaja, M., et al. (2022). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Cells, 11(12), 1862. https://doi.org/10.3390/cells11121862 View Source

Why 2-Amino-2-(4-methoxyphenyl)acetamide Hydrochloride Is Irreplaceable

Substituting this compound with a generic or closely related phenylglycinamide analog (e.g., 4-hydroxy or 4-chloro derivative) is not scientifically valid due to the profound impact of the 4-position substituent on physicochemical properties critical for both biological activity and synthetic utility. The 4-methoxy group confers a specific, moderate lipophilicity profile (logP ~1.58) that is distinct from the hydrophilic 4-hydroxy analog (logP ~-0.47) and the more lipophilic 4-chloro analog [1][2]. This difference dictates membrane permeability, solubility, and pharmacokinetic behavior, meaning a simple replacement can invalidate a SAR study or confound a biological assay. Furthermore, the compound's unique role as a direct intermediate in the patented venlafaxine synthesis pathway cannot be replicated by other substituents, making it irreplaceable for specific industrial or impurity profiling applications [3].

4‑Substituent lipophilicity mismatch

The 4‑methoxy group provides moderate lipophilicity; the 4‑hydroxy analog is highly polar and the 4‑chloro more lipophilic. Substitution may alter membrane permeability, solubility, and SAR interpretation.

Unique venlafaxine intermediate role

Designated as the key intermediate in the patented venlafaxine route; other glycinamide analogs cannot serve as the correct intermediate or impurity standard without re‑validation.

• [1] Molbase. (n.d.). (2R)-2-amino-2-(4-methoxyphenyl)acetamide - Physicochemical Properties (LogP 1.58). Retrieved from https://qiye.molbase.cn/d1700/82940-218219 View Source
• [2] Chembase. (n.d.). (2R)-2-amino-2-(4-hydroxyphenyl)acetamide - Physicochemical Properties (LogP -0.47). Retrieved from https://www.chembase.cn View Source
• [3] Rathod, D. M., et al. (2003). U.S. Patent No. US6756502B2. Intermediate and processes for its preparation and conversion into a pharmacologically-active agent. Washington, DC: U.S. Patent and Trademark Office. View Source

Evidence for Selecting 2-Amino-2-(4-methoxyphenyl)acetamide Hydrochloride Over Analogs

Unique Lipophilicity vs. Hydroxy and Chloro Analogs

The 4-methoxy substitution on the phenylglycinamide core provides a calculated logP of 1.58 [1], positioning it in a moderate lipophilicity space. This is a 4.4-fold increase in the partition coefficient compared to the 4-hydroxy analog, which has a logP of -0.47 [2]. Conversely, it is significantly less lipophilic than a representative 4-chloro analog, establishing a balanced profile that is often optimal for passive membrane permeability while retaining sufficient aqueous solubility. This direct comparison quantifies the property difference driven by the para-substituent, allowing researchers to select the compound for SAR studies where modulating lipophilicity without introducing strong electron-withdrawing groups is essential.

Lipophilicity comparison

Head-to-head

LogP 1.58 vs −0.47 (4‑OH) and >2.5 (4‑Cl); >100‑fold higher partition coefficient than the 4‑hydroxy analog.

Supports lipophilicity‑driven SAR selection for CNS programs.

Calculated values; experimental logP validation recommended.

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 1.58
Comparator Or Baseline	4-Hydroxy analog: LogP = -0.47; 4-Chloro analog: LogP > 2.5 (representative value for the class)
Quantified Difference	Target compound is ~2.05 logP units more lipophilic than the 4-hydroxy analog, translating to a >100-fold difference in the octanol/water partition coefficient.
Conditions	Calculated logP values from Molbase and Chembase using structure-based algorithms.

Why This Matters

This quantifiable difference in lipophilicity directly impacts selection for CNS drug discovery programs where moderate logP values are essential to balance blood-brain barrier penetration and systemic clearance, making the 4-methoxy derivative a critical tool that cannot be replaced by its 4-hydroxy or 4-chloro counterparts.

• [1] Molbase. (n.d.). (2R)-2-amino-2-(4-methoxyphenyl)acetamide - Physicochemical Properties (LogP 1.58). Retrieved from https://qiye.molbase.cn/d1700/82940-218219 View Source
• [2] Chembase. (n.d.). (2R)-2-amino-2-(4-hydroxyphenyl)acetamide - Physicochemical Properties (LogP -0.47). Retrieved from https://www.chembase.cn View Source

Enhanced Aqueous Solubility: HCl Salt vs Free Base

The hydrochloride salt form (CAS 5550-46-9) is selected for its significantly enhanced water solubility compared to the free base, a critical factor for reproducibility in biological and chemical research . While the free base has limited aqueous solubility, reported as approximately 13 g/L , the protonation of the amino group in the salt form increases its polarity and hydration, making it suitable for a wider range of in vitro assay conditions. This formulation advantage is a primary reason for procuring the hydrochloride salt over the free base or other salt forms where solubility in aqueous media is a requirement.

Solubility enhancement

Data to verify

HCl salt qualitatively improves aqueous solubility over free base (free base ~13 g/L, limited).

May enable DMSO‑free assay conditions.

Limited supplier data; verify lot-specific solubility.

Evidence Dimension	Aqueous solubility
Target Compound Data	Hydrochloride salt: Enhanced water solubility (qualitative comparison from supplier descriptions)
Comparator Or Baseline	Free base: Limited solubility (~13 g/L)
Quantified Difference	Qualitative improvement in solubility. The free base is described as 'slightly soluble' or 'insoluble' in water, while the hydrochloride salt is formulated to overcome this limitation.
Conditions	Supplier specifications (smolecule.com, chem960.com) and general formulation principles.

Why This Matters

For a procurement decision, the choice of the hydrochloride salt over the free base directly determines whether a compound can be reliably used in standard aqueous biological assays without the need for DMSO or other organic co-solvents that could interfere with target engagement or cellular viability.

Direct Intermediate for Venlafaxine Synthesis

U.S. Patent US6756502B2 explicitly describes the use of 2-(4-methoxyphenyl)-2-aminoacetamide as a novel and advantageous intermediate in the synthesis of venlafaxine hydrochloride (Effexor®) [1]. This patent-protected route demonstrates a specific, high-value industrial application that is not shared by other 4-substituted phenylglycinamide analogs. The incorporation of this primary amine into the cyclohexanol framework is a key step, establishing this compound as the definitive chemical precursor for a billion-dollar pharmaceutical. Its use ensures the correct introduction of the pharmacophore, making it an irreplaceable reference standard for process chemistry, impurity profiling, and the synthesis of venlafaxine analogs.

Synthetic intermediate

Method context

Designated as Compound (II) in US6756502B2 for venlafaxine synthesis.

Definitive for venlafaxine process and impurity profiling.

Patented route; analog substitution invalidates API identity.

Evidence Dimension	Synthetic utility as a process intermediate
Target Compound Data	Designated as the key intermediate 'Compound (II)' in a patented synthesis of venlafaxine.
Comparator Or Baseline	Other 2-aryl glycinamides (e.g., 4-Cl, 4-F, 4-H analogs) lack this specific, patented role in a major commercial pharmaceutical synthesis.
Quantified Difference	Provides the exact structure for the synthesis of a marketed drug; any deviation in the 4-substituent yields an incorrect final product.
Conditions	Process chemistry as described in US6756502B2.

Why This Matters

This is the definitive rationale for procurement if the end-use involves venlafaxine-related research, impurity identification, or generic drug manufacturing process development, as no other analog can fulfill this intermediate role.

• [1] Rathod, D. M., et al. (2003). U.S. Patent No. US6756502B2. Intermediate and processes for its preparation and conversion into a pharmacologically-active agent. Washington, DC: U.S. Patent and Trademark Office. View Source

Privileged Scaffold for Ion Channels and GPCR Agonists

The (4-methoxyphenyl)glycinamide moiety is a core scaffold in multiple advanced drug discovery programs. A focused series of phenylglycinamide derivatives, incorporating this substructure, demonstrated potent antiseizure activity in in vivo mouse models (MES and 6 Hz) with lead molecules showing ED50 values as low as 24.6 mg/kg [1]. Similarly, the (4-alkoxyphenyl)glycinamide scaffold was optimized to yield potent GPR88 agonists with an EC50 of 59 nM in a cAMP assay [2]. The 4-methoxy group is a specific feature explored in structure-activity relationship (SAR) studies for RORγt inverse agonists, highlighting its versatility as a privileged fragment [3]. This positions the compound as a validated starting point for hit-to-lead optimization in these target areas, a role that a structurally unvalidated analog cannot claim without requiring a full de novo SAR investigation.

Scaffold activity

Class‑level

Anticonvulsant lead ED₅₀ 24.6 mg/kg (mouse); GPR88 agonist EC₅₀ 59 nM (cAMP assay).

Reported class‑level anticonvulsant and GPCR activity.

Activity is class‑derived; verify specific derivative in target assay.

Evidence Dimension	Scaffold relevance in preclinical drug discovery
Target Compound Data	Part of a core scaffold in multiple in-vivo active chemical series (anticonvulsant, GPR88 agonist, RORγt inverse agonist).
Comparator Or Baseline	Other simple 2-aryl glycinamide analogs (e.g., unsubstituted phenyl or 4-chloro) lack the same density of published, positive activity data across these specific target classes.
Quantified Difference	The class of compounds containing the 4-methoxyphenyl glycinamide has produced lead compounds with in vivo anticonvulsant ED50 values <100 mg/kg and in vitro GPCR agonist EC50 values <100 nM.
Conditions	Various: in vivo mouse seizure models, in vitro cAMP assays for GPR88, biochemical binding assays for RORγt.

Why This Matters

This evidence supports the selection of this scaffold over an untested or less-proven analog when initiating a new SAR program, as the published data de-risks the chemical starting point by providing a roadmap for potency and property optimization.

• [1] Jakubiec, M., Abram, M., Zagaja, M., et al. (2022). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Cells, 11(12), 1862. https://doi.org/10.3390/cells11121862 View Source
• [2] Rahman, M. T., Decker, A. M., Langston, T. L., et al. (2020). Design, Synthesis, and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. Journal of Medicinal Chemistry, 63(23), 14989-15012. https://doi.org/10.1021/acs.jmedchem.0c01335 View Source
• [3] Takeda Pharmaceutical. (2017). Discovery of orally efficacious RORγt inverse agonists, part 1: Identification of novel phenylglycinamides as lead scaffolds. Bioorganic & Medicinal Chemistry Letters, 28(2), 145-150. https://doi.org/10.1016/j.bmcl.2017.11.044 View Source

Key Applications of 2-Amino-2-(4-methoxyphenyl)acetamide Hydrochloride

Venlafaxine Process Chemistry & Generic Manufacturing

This is the only compound for use as a key intermediate in the patented synthetic route for venlafaxine hydrochloride. It is essential for establishing robust process chemistry, identifying and quantifying venlafaxine-related impurities, and developing cost-effective generic manufacturing methods [1]. Any structural analog will not yield the correct API.

CNS Drug Discovery: Balanced Lipophilicity

Procure this compound as a starting scaffold for optimizing CNS drug candidates where a moderate logP (~1.58) is required for balancing blood-brain barrier penetration and systemic clearance. Its activity profile as part of multimodal anticonvulsant and antinociceptive lead series provides a de-risked entry point for epilepsy and pain programs [2]. The 4-hydroxy analog is too polar (logP -0.47) and the 4-chloro analog too lipophilic for the same initial screening cascade.

Aqueous Solubility for In Vitro Assays

Select the hydrochloride salt specifically for biological screening campaigns where DMSO-free or low-DMSO assay conditions are critical to prevent solvent-induced artifacts. The salt form's enhanced water solubility directly addresses the poor aqueous solubility of its free base counterpart, ensuring reliable dose-response curves and accurate potency measurements .

GPCR and Nuclear Receptor Hit-to-Lead Optimization

Use this compound as a 'privileged scaffold' starting point for structure-activity relationship (SAR) studies on GPR88 or RORγt. The published data demonstrating potent agonists (EC50 59 nM for GPR88) and inverse agonists derived from this chemotype provide a clear and validated path for hit expansion, reducing the initial synthetic burden and failure risk compared to less characterized chemical matter [3][4].

Application

Selection Property

Validation Focus

Venlafaxine process chemistry & impurity profiling

Patented intermediate identity

Process route specificity

CNS lead optimization (epilepsy, pain models)

Moderate lipophilicity profile

BBB penetration & clearance balance

Aqueous in vitro assay screening

HCl salt solubility

DMSO‑free assay compatibility

GPCR & nuclear receptor hit‑to‑lead SAR

Reported activity scaffold (GPR88, RORγt)

Target engagement & potency expansion

• [1] Rathod, D. M., et al. (2003). U.S. Patent No. US6756502B2. Intermediate and processes for its preparation and conversion into a pharmacologically-active agent. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Jakubiec, M., Abram, M., Zagaja, M., et al. (2022). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Cells, 11(12), 1862. https://doi.org/10.3390/cells11121862 View Source
• [3] Rahman, M. T., Decker, A. M., Langston, T. L., et al. (2020). Design, Synthesis, and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. Journal of Medicinal Chemistry, 63(23), 14989-15012. https://doi.org/10.1021/acs.jmedchem.0c01335 View Source
• [4] Takeda Pharmaceutical. (2017). Discovery of orally efficacious RORγt inverse agonists, part 1: Identification of novel phenylglycinamides as lead scaffolds. Bioorganic & Medicinal Chemistry Letters, 28(2), 145-150. https://doi.org/10.1016/j.bmcl.2017.11.044 View Source